Cas no 877636-49-2 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
• CAS No: 877636-49-2
• Molecular Formula: C₁₉H₁₅N₃O₆S
• Molecular Weight: 413.403903245926
• CID: 6043264
• PubChem ID: 7217947

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate Properties

Names and Identifiers

• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
• [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-methyl-3-nitrobenzoate
• MLS003389524
• Q27164657
• 4-methyl-3-nitrobenzoic acid [6-[[(4-methyl-2-pyrimidinyl)thio]methyl]-4-oxo-3-pyranyl] ester
• F2510-0131
• BDBM50393899
• 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
• AKOS024654801
• SMR002078188
• MLS-0437386.0001
• 877636-49-2
• CHEBI:92911
• SR-01000020410
• 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
• SR-01000020410-1
• CHEMBL2158272

• InChIKey： FMDSBLVNALNUMA-UHFFFAOYSA-N
• Inchi： 1S/C19H15N3O6S/c1-11-3-4-13(7-15(11)22(25)26)18(24)28-17-9-27-14(8-16(17)23)10-29-19-20-6-5-12(2)21-19/h3-9H,10H2,1-2H3
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC(C)=N2)OC=1)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 413.06815638g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 413.06815638g/mol
• Heavy Atom Count: 29
• Complexity: 719
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives